Cas no 54879-74-2 (N-(2,2-dimethoxyethyl)-1-phenylmethanimine)

N-(2,2-dimethoxyethyl)-1-phenylmethanimine is a versatile organic compound known for its role in synthetic chemistry. This compound exhibits high purity and stability, making it ideal for applications in the synthesis of complex organic molecules. Its unique structure allows for effective participation in various chemical reactions, contributing to the development of novel compounds with diverse properties.
N-(2,2-dimethoxyethyl)-1-phenylmethanimine structure
54879-74-2 structure
Product Name:N-(2,2-dimethoxyethyl)-1-phenylmethanimine
CAS No:54879-74-2
MF:C11H15NO2
MW:193.242303133011
MDL:MFCD08056680
CID:1592218
PubChem ID:12787404
Update Time:2025-07-15

N-(2,2-dimethoxyethyl)-1-phenylmethanimine Chemical and Physical Properties

Names and Identifiers

    • N-(2,2-dimethoxyethyl)-1-phenylmethanimine
    • 2,2-dimethoxy-N-(phenylmethylene)-1-ethanamine
    • dimethoxyphenylmethyleneethanamine
    • CTK6J3347
    • MolPort-009-195-627
    • SBB091600
    • AG-A-24021
    • AS-0002
    • (2,2-DIMETHOXYETHYL)(PHENYLMETHYLIDENE)AMINE
    • MFCD08056680
    • Benzylidene 2,2-Dimethoxyethylamine
    • AKOS005071685
    • 54879-74-2
    • (E)-N-(2,2-Dimethoxyethyl)-1-phenylmethanimine
    • N-Benzylidene-2,2-dimethoxyethanamine
    • (E)-(2,2-dimethoxyethyl)(phenylmethylidene)amine
    • BLRLENKSGYQRKH-UHFFFAOYSA-N
    • AKOS030240547
    • (E)-N-benzylidene-2,2-dimethoxyethanamine
    • J-502058
    • SCHEMBL14051332
    • DTXSID90509850
    • MDL: MFCD08056680
    • Inchi: 1S/C11H15NO2/c1-13-11(14-2)9-12-8-10-6-4-3-5-7-10/h3-8,11H,9H2,1-2H3/b12-8+
    • InChI Key: BLRLENKSGYQRKH-XYOKQWHBSA-N
    • SMILES: O(C)C(C/N=C/C1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 30.8Ų

Experimental Properties

  • PSA: 30.82

N-(2,2-dimethoxyethyl)-1-phenylmethanimine Security Information

  • HazardClass:IRRITANT

N-(2,2-dimethoxyethyl)-1-phenylmethanimine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB257342-500 mg
2,2-Dimethoxy-N-(phenylmethylene)-1-ethanamine, 95%; .
54879-74-2 95%
500mg
€178.80 2023-04-27
Key Organics Ltd
AS-0002-1MG
2,2-dimethoxy-N-(phenylmethylene)-1-ethanamine
54879-74-2 >95%
1mg
£37.00 2025-02-09
Key Organics Ltd
AS-0002-5MG
2,2-dimethoxy-N-(phenylmethylene)-1-ethanamine
54879-74-2 >95%
5mg
£46.00 2025-02-09
Key Organics Ltd
AS-0002-10MG
2,2-dimethoxy-N-(phenylmethylene)-1-ethanamine
54879-74-2 >95%
10mg
£63.00 2025-02-09
Key Organics Ltd
AS-0002-20MG
2,2-dimethoxy-N-(phenylmethylene)-1-ethanamine
54879-74-2 >95%
0mg
£76.00 2023-04-19
Key Organics Ltd
AS-0002-0.5G
2,2-dimethoxy-N-(phenylmethylene)-1-ethanamine
54879-74-2 >95%
0.5g
£83.00 2025-02-09
abcr
AB257342-500mg
2,2-Dimethoxy-N-(phenylmethylene)-1-ethanamine, 95%; .
54879-74-2 95%
500mg
€178.80 2025-04-18
A2B Chem LLC
AI75441-1mg
(E)-(2,2-dimethoxyethyl)(phenylmethylidene)amine
54879-74-2 >95%
1mg
$201.00 2024-04-19
A2B Chem LLC
AI75441-5mg
(E)-(2,2-dimethoxyethyl)(phenylmethylidene)amine
54879-74-2 >95%
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$214.00 2024-04-19
A2B Chem LLC
AI75441-10mg
(E)-(2,2-dimethoxyethyl)(phenylmethylidene)amine
54879-74-2 >95%
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$240.00 2024-04-19
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